Cas no 707538-57-6 (Acetic acid,2-[[2-(dimethylamino)ethyl]amino]-2-oxo-)
707538-57-6 structure
Product Name:Acetic acid,2-[[2-(dimethylamino)ethyl]amino]-2-oxo-
CAS No:707538-57-6
MF:C6H12N2O3
MW:160.171081542969
CID:557718
PubChem ID:15010021
Update Time:2025-04-19
Acetic acid,2-[[2-(dimethylamino)ethyl]amino]-2-oxo- Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,2-[[2-(dimethylamino)ethyl]amino]-2-oxo-
- Aceticacid, [[2-(dimethylamino)ethyl]amino]oxo- (9CI)
- 2-[[2-(dimethylamino)ethyl]amino]-2-oxoAcetic acid
- 707538-57-6
- SCHEMBL9702686
- 2-((2-(Dimethylamino)ethyl)amino)-2-oxoacetic acid
-
- Inchi: 1S/C6H12N2O3/c1-8(2)4-3-7-5(9)6(10)11/h3-4H2,1-2H3,(H,7,9)(H,10,11)
- InChI Key: QYPTVPMCIHSVCY-UHFFFAOYSA-N
- SMILES: O=C(C(=O)O)NCCN(C)C
Computed Properties
- Exact Mass: 160.08486
- Monoisotopic Mass: 160.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 156
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.7
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- PSA: 69.64
Acetic acid,2-[[2-(dimethylamino)ethyl]amino]-2-oxo- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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